Cas no 68208-10-6 (5-ethoxy-1,3-oxazole-2-carboxylic acid)

• Product Name: 5-ethoxy-1,3-oxazole-2-carboxylic acid
• CAS No: 68208-10-6
• MF: C₆H₇NO₄
• MW: 157.124081850052
• CID: 1059252
• PubChem ID: 12435504
• Update Time: 2025-06-07

5-ethoxy-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Ethoxy-2-oxazolecarboxylic Acid
• 5-ethoxy-1,3-oxazole-2-carboxylic acid
• 5-ETHOXYOXAZOLE-2-CARBOXYLIC ACID
• 68208-10-6
• AAYBYAJILNABIT-UHFFFAOYSA-N
• CS-0454897
• 2-Oxazolecarboxylic acid, 5-ethoxy-
• 5-ETHOXYOXAZOLE-2-CARBOXYLICACID
• DTXSID20498187
• SCHEMBL7823793
• DB-317626

• MDL： MFCD20640746
• Inchi： 1S/C6H7NO4/c1-2-10-4-3-7-5(11-4)6(8)9/h3H,2H2,1H3,(H,8,9)
• InChI Key： AAYBYAJILNABIT-UHFFFAOYSA-N
• SMILES： O(C1=CN=C(C(=O)O)O1)CC

Computed Properties

• Exact Mass: 157.03750770g/mol
• Monoisotopic Mass: 157.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 320.5±34.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-ethoxy-1,3-oxazole-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)